Cas no 2228722-69-6 (2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanal)

• Product Name: 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanal
• CAS No: 2228722-69-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5975358
• PubChem ID: 165698562
• Update Time: 2025-10-29

2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanal
• EN300-1760037
• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanal
• 2228722-69-6

• Inchi： 1S/C11H12N2O/c1-8(7-14)10-6-13(2)11-9(10)4-3-5-12-11/h3-8H,1-2H3
• InChI Key： JDUXMQGKCJITNQ-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanal

Comprehensive Overview of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanal (CAS No. 2228722-69-6): Properties, Applications, and Research Insights

The compound 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanal (CAS No. 2228722-69-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic aldehyde features a 1-methyl-1H-pyrrolo[2,3-b]pyridine core linked to a propanal side chain, making it a versatile intermediate for synthetic applications. Its molecular framework combines aromaticity with reactive aldehyde functionality, enabling diverse chemical transformations.

Recent studies highlight the growing demand for pyrrolopyridine derivatives in drug discovery, particularly as kinase inhibitors and allosteric modulators. The 1-methyl-1H-pyrrolo[2,3-b]pyridine scaffold, present in this compound, is recognized for its bioisosteric properties with indole and purine systems—a key reason why researchers are exploring 2228722-69-6 for targeted therapies. Computational chemistry analyses suggest potential interactions with protein binding sites, aligning with current trends in structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the propanal group in 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanal offers strategic advantages. It serves as a handle for reductive amination, Wittig reactions, or condensation reactions—processes frequently searched by organic chemists in API development workflows. The compound's stability under ambient conditions makes it preferable over more reactive aldehydes, addressing common challenges in air-sensitive intermediate handling.

Industrial applications of this compound are emerging in OLED materials research, where nitrogen-containing heterocycles contribute to electron transport properties. Patent literature reveals derivatives of 2228722-69-6 being evaluated for luminescent materials, coinciding with the global push for energy-efficient displays. This positions the compound at the intersection of medicinal chemistry and advanced material science—two fields dominating recent scientific inquiries.

Analytical characterization of CAS No. 2228722-69-6 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently referenced in quality control protocols. Researchers emphasize the importance of monitoring aldehyde stability during storage, a practical consideration reflected in many chemical forum discussions. The compound's logP value and hydrogen bonding capacity also make it relevant to ADMET prediction studies, a hot topic in computational drug design communities.

Environmental and safety profiles of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanal adhere to standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper chemical storage guidelines should be followed—a point emphasized in ESG-compliant research initiatives. The compound's biodegradability profile remains under investigation, reflecting the broader scientific focus on green chemistry metrics.

Future research directions may explore enantioselective synthesis routes for chiral derivatives, leveraging the propanal moiety's reactivity. The 2228722-69-6 scaffold also shows promise in proteolysis targeting chimera (PROTAC) design, addressing the pharmaceutical industry's interest in targeted protein degradation. As synthetic methodologies advance, this compound will likely play a pivotal role in developing next-generation small molecule therapeutics and functional materials.